molecular formula C15H14ClNOS B5711872 N-(5-chloro-2-methylphenyl)-2-(phenylthio)acetamide

N-(5-chloro-2-methylphenyl)-2-(phenylthio)acetamide

Cat. No. B5711872
M. Wt: 291.8 g/mol
InChI Key: UFAIUAWBUZBBPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5-chloro-2-methylphenyl)-2-(phenylthio)acetamide, commonly known as CMPT, is a chemical compound that has been widely used in scientific research for its unique properties. This compound is a member of the thioacetamide family, which is known for its ability to interact with biological systems and produce a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CMPT is complex and not fully understood. However, it is believed to interact with biological systems by binding to specific receptors or enzymes. This interaction can lead to a range of biochemical and physiological effects, including changes in neurotransmitter release, ion channel activity, and enzyme function.
Biochemical and Physiological Effects:
CMPT has been shown to produce a range of biochemical and physiological effects. These include changes in neurotransmitter release, ion channel activity, and enzyme function. It has also been shown to have antioxidant properties, which may have implications for the treatment of oxidative stress-related conditions.

Advantages and Limitations for Lab Experiments

One advantage of using CMPT in lab experiments is its ability to interact with a range of biological systems. This makes it a versatile tool for studying a variety of biological processes. However, one limitation of using CMPT is its potential toxicity. It is important to use appropriate safety precautions when handling this compound.

Future Directions

There are many potential future directions for research involving CMPT. One area of interest is its potential use in the treatment of oxidative stress-related conditions, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as a tool for studying ion channel function and regulation. Further research is needed to fully understand the potential applications of this compound.

Synthesis Methods

The synthesis of CMPT is a multi-step process that involves the use of several chemical reagents. The first step involves the reaction of 2-chloro-5-methylphenol with thionyl chloride to produce 2-chloro-5-methylphenyl chloride. This intermediate is then reacted with sodium thioacetate to produce the final product, CMPT.

Scientific Research Applications

CMPT has been widely used in scientific research due to its unique properties. It has been shown to interact with a range of biological systems, including enzymes, receptors, and ion channels. This has led to its use in a variety of research areas, including neuroscience, pharmacology, and biochemistry.

properties

IUPAC Name

N-(5-chloro-2-methylphenyl)-2-phenylsulfanylacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14ClNOS/c1-11-7-8-12(16)9-14(11)17-15(18)10-19-13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UFAIUAWBUZBBPQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)Cl)NC(=O)CSC2=CC=CC=C2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14ClNOS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

291.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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